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Compound of Interest

Compound Name: 2-Ethylhexyl acetate-d17

Cat. No.: B15553629

Essential Safety and Handling Guide for 2-
Ethylhexyl acetate-d17

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Ethylhexyl acetate-d17 in a laboratory setting. The information is
tailored for researchers, scientists, and drug development professionals to ensure safe and
compliant laboratory practices.

. Hazard Identification and Classification

2-Ethylhexyl acetate is classified as a combustible liquid and a skin irritant.[1][2][3] It may also
be toxic to aquatic life.[1] While this guide specifically addresses the deuterated isotope (d17),
the safety precautions are based on the well-documented properties of 2-Ethylhexyl acetate.

Il. Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to prevent exposure.
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Protection Type

Specific Recommendations

Rationale

Hand Protection

Wear solvent-resistant gloves

(e.g., nitrile rubber).

To prevent skin contact and
potential irritation.[1][2][3]

Eye and Face Protection

Use safety glasses with side-
shields or chemical safety
goggles.[2][3][4] A face shield
may be necessary where

splashing is possible.[5]

To protect eyes from splashes

and vapors.

Skin and Body Protection

Wear a lab coat or other
protective clothing to prevent

skin exposure.[1][3]

To minimize the risk of

accidental skin contact.

Respiratory Protection

Generally not required under
normal use conditions with

adequate ventilation.[3][6]

Use an approved respirator if
ventilation is inadequate or if

working with large quantities.

lll. Physicochemical and Toxicological Data

Property Value Reference
CAS Number 103-09-3 (non-deuterated) [1112][3][6]
Molecular Formula C10H2002 [1]
Molecular Weight 172.27 g/mol [1]
Appearance Water-white liquid [7]

Boiling Point 192°C (378°F) [7]

Flash Point 71°C (159.8°F) - 71°C (160°F)  [7][8]
Specific Gravity 0.873 [7]

Oral LD50 (Rat)

>3,000 mg/kg - >5,000 mg/kg

[1](6]

IV. Standard Operating Procedures

A. Experimental Workflow Diagram
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Workflow for Safe Handling of 2-Ethylhexyl acetate-d17
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Caption: Safe handling workflow for 2-Ethylhexyl acetate-d17.
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B. Detailed Experimental Protocol

e Preparation:

[¢]

Thoroughly review the Safety Data Sheet (SDS) before use.

[¢]

Ensure a chemical fume hood is operational and use it for all manipulations of 2-
Ethylhexyl acetate-d17.

o

Verify that an eyewash station and safety shower are readily accessible.[2][3]

[e]

Don the required PPE: nitrile gloves, safety goggles, and a lab coat.
e Handling and Use:

o Ground all containers and transfer equipment to prevent static discharge, as the
substance is a combustible liquid.[9]

o Use only non-sparking tools.[9]
o Keep containers tightly closed when not in use to minimize vapor inhalation.[1]
o Avoid contact with skin and eyes.

o Keep away from heat, sparks, open flames, and other ignition sources.[1][2][3] No
smoking in the handling area.[1][2][3]

e Storage:
o Store in a cool, dry, and well-ventilated area.[1][2][3]
o Keep containers tightly closed and in an upright position to prevent leakage.[1]

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[1]

V. Emergency and Disposal Plans

A. First Aid Measures
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Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, administer oxygen. If breathing has
stopped, give artificial respiration. Seek medical
attention.[2][3][10]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with plenty of soap and
water. If skin irritation occurs, seek medical
advice.[1][2][3][10]

Eye Contact

Immediately rinse eyes with plenty of water for
at least 15 minutes, including under the eyelids.
Remove contact lenses if present and easy to

do. Continue rinsing. Seek medical attention.[2]

[3]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and seek immediate medical attention.[1]

[2](3]

B. Spill and Leak Procedures

e Minor Spills:

o Eliminate all ignition sources.[9]

o Ventilate the area.

o Absorb the spill with an inert, non-combustible material such as sand, diatomite, or

universal binders.[6]

o Collect the absorbed material into a suitable container for disposal.

e Major Spills:

o Evacuate the area immediately.
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o Alert the appropriate emergency response team.
o Prevent the spill from entering drains or waterways.[6]
C. Waste Disposal

» Dispose of contents and containers in accordance with local, regional, and national
regulations.[1][3]

e Do not mix with other waste.
» Handle uncleaned containers as you would the product itself.
D. Fire-Fighting Measures

o Suitable Extinguishing Media: Use carbon dioxide (CO2), dry chemical powder, water spray,
or alcohol-resistant foam.[2][3][6]

o Unsuitable Extinguishing Media: Do not use a direct water stream.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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